Cas no 400052-49-5 ((S)-1-Methoxy-3-heptanethiol)

(S)-1-Methoxy-3-heptanethiol structure
(S)-1-Methoxy-3-heptanethiol structure
Product Name:(S)-1-Methoxy-3-heptanethiol
CAS No:400052-49-5
MF:C8H18OS
MW:162.292921543121
CID:925152
Update Time:2024-02-29

(S)-1-Methoxy-3-heptanethiol Chemical and Physical Properties

Names and Identifiers

    • (S1)-METHOXY-3-HEPTANETHIOL
    • (3S)-1-methoxyheptane-3-thiol
    • 1-Methoxy-3-heptanethiol, (3S)-
    • 7QSJ4T5U48
    • (3S)-1-methoxy-3-heptanethiol
    • FEMA No. 4162
    • (S)-1-methoxy-3-heptanethiol
    • 2-heptoxyethanethiol
    • 3-Heptanethiol, 1-methoxy-, (3S)-
    • (S1)-1-methoxy-3-heptanethiol [FHFI]
    • (s)-1-methoxyheptane-3-thiol
    • Q27268725
    • (S)-1-Methoxy-3-heptanethiol
    • Inchi: 1S/C8H18OS/c1-3-4-5-8(10)6-7-9-2/h8,10H,3-7H2,1-2H3/t8-/m0/s1
    • InChI Key: HRYCNFLXCKVTER-QMMMGPOBSA-N
    • SMILES: S[C@H](CCOC)CCCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 66.3
  • Topological Polar Surface Area: 10.2

Experimental Properties

  • FEMA: 4162 | (S1)-METHOXY-3-HEPTANETHIOL
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